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Abstract

Saponarin, a flavone glycoside found predominantly in young barley leaves and other plant
sources, has garnered significant scientific interest for its diverse pharmacological properties.
This technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, and biological activities of saponarin. Detailed experimental protocols for key
assays are provided to facilitate further research and development. Furthermore, this document
includes visualizations of pertinent biological pathways and experimental workflows to enhance
understanding of its mechanism of action.

Chemical Structure and Identification

Saponarin is chemically known as apigenin-6-C-glucosyl-7-O-glucoside. It is a di-glycosyl
flavone, meaning it has two glucose molecules attached to a flavone backbone.[1][2]

Table 1: Chemical Identifiers for Saponarin
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Identifier

Value

Source

IUPAC Name

5-hydroxy-2-(4-
hydroxyphenyl)-6-
[(2S,3R,4R,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-yl]-7-
[(2S,3R,4R,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-

ylJoxychromen-4-one

[3]4]

Molecular Formula

C27H30015

[3][5]

Canonical SMILES

C1=CC(=CC=C1C2=CC(=0)C
3=C(C(=C(C=C302)0CA4C(C(
C(C(04)CO)0)0)0)C5C(C(C(
C(05)C0)0)0)0)0)0

[4]

CAS Number

20310-89-8

[3]05]

Physicochemical Properties

Saponarin is a yellow powder with specific physical and chemical characteristics that are

crucial for its handling, formulation, and biological activity.[6]

Table 2: Physicochemical Properties of Saponarin
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Property Value Source
Molecular Weight 594.52 g/mol [31[6]
Melting Point 228°C (decomposition) [718]
Boiling Point (Predicted) 919.5+65.0 °C [7]
Density (Predicted) 1.723 + 0.06 g/cm?3 [7]

- Sparingly soluble in methanol
Solubility _ [71[9][10]
and water. Soluble in DMSO.

XLogP3 -1.6 [5]

Biological Activities and Signaling Pathways

Saponarin exhibits a range of biological activities, with its anti-inflammatory and antioxidant
properties being the most extensively studied.[1][11] It has been shown to modulate key
signaling pathways involved in inflammation and cellular stress responses.

Anti-inflammatory Effects

Saponarin has demonstrated significant anti-inflammatory effects in various in vitro models.
[12] It can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor
necrosis factor-alpha (TNF-a), interleukin-1(3 (IL-1), and cyclooxygenase-2 (COX-2) in
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[13][14]

The anti-inflammatory action of saponarin is mediated, in part, through the inhibition of the
Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) signaling
pathways.[11][15] Specifically, saponarin has been shown to inhibit the phosphorylation of
extracellular signal-regulated kinase (ERK) and p38 MAPK in RAW 264.7 cells.[12][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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